Cas no 656257-69-1 (4-Pyridinecarboxamide, 2-bromo-N-methoxy-N-methyl-)

• Product Name: 4-Pyridinecarboxamide, 2-bromo-N-methoxy-N-methyl-
• CAS No: 656257-69-1
• Molecular Formula: C₈H₉N₂O₂Br
• Molecular Weight: 245.07326
• CID: 1690742
• PubChem ID: 44818654

4-Pyridinecarboxamide, 2-bromo-N-methoxy-N-methyl- Properties

Names and Identifiers

• 4-Pyridinecarboxamide, 2-bromo-N-methoxy-N-methyl-
• 2-Bromo-N-methoxy-N-methylisonicotinamide
• 2-bromo-N-methoxy-N-methylpyridine-4-carboxamide
• 2-bromo-N-methoxy-N-methyl-4-pyridinecarboxamide
• 2-Bromo-N-methyl-N-(methyloxy)-4-pyridinecarboxamide
• AB64733
• 656257-69-1
• DB-338254
• CS-0151365
• SCHEMBL39608
• MFCD11847738
• BS-32676
• 2-bromo-N-methoxy-N-methyl-isonicotinamide
• OOGALSDKTFQSKW-UHFFFAOYSA-N
• A10167

• MDL： MFCD11847738
• InChIKey： OOGALSDKTFQSKW-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9BrN2O2/c1-11(13-2)8(12)6-3-4-10-7(9)5-6/h3-5H,1-2H3
• SMILES： CN(C(=O)C1=CC(=NC=C1)Br)OC

Computed Properties

• Exact Mass: 243.98477
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 243.98474g/mol
• Heavy Atom Count: 13
• Complexity: 189
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.43